2,4-Dichloro-3-methylpyridine

• IUPAC Name: 2,4-dichloro-3-methylpyridine
• InChI: InChI=1S/C6H5Cl2N/c1-4-5(7)2-3-9-6(4)8/h2-3H,1H3
• InChI Key: CHXVGBPDDVLUTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1Cl)Cl
• Molecular Formula: C6H5Cl2N
• DSSTOX Substance ID: DTXSID10611883
• Molecular Weight: 162.01 g/mol
• CAS RN: 132097-09-7

Description

2,4-Dichloro-3-methylpyridine is a chemical compound with the molecular formula C6H5Cl2N. It has a molecular weight of 162.02. .

Synthesis Analysis

The synthesis of 2,4-Dichloro-3-methylpyridine involves the use of n-butyllithium in tetrahydrofuran and hexane at -78℃. After stirring for 0.5 hours, 2,4-Dichloro-pyridine is added dropwise while stirring and the mixture is stirred at -78C for 30 minutes. Methyliodide is then added dropwise at -78C. The reaction mixture is dissolved in Et2O, the organic layer is washed with water, then brine, dried with MGS04, and the solvent is evaporated in vacuo to give an oil which is purified by flash chromatography.

Molecular Structure Analysis

The IUPAC name for 2,4-Dichloro-3-methylpyridine is 2,4-dichloro-3-methylpyridine. The InChI code is 1S/C6H5Cl2N/c1-4-5(7)2-3-9-6(4)8/h2-3H,1H3.

Physical And Chemical Properties Analysis

2,4-Dichloro-3-methylpyridine is a solid or liquid at room temperature. It has a molecular weight of 162.02. The compound has a high GI absorption, is BBB permeant, and is not a P-gp substrate. It has a Log Po/w (iLOGP) of 1.97.

Scientific Research Applications

Agrochemical Industry

2,4-Dichloro-3-methylpyridine is utilized in the synthesis of agrochemicals. Its derivatives serve as key intermediates in the production of herbicides and pesticides. .

Pharmaceutical Sector

In pharmaceutical research, this compound is used as a building block for creating molecules with potential therapeutic effects. It’s involved in the synthesis of small molecule drugs that can interact with a variety of biological pathways. .

Material Science

2,4-Dichloro-3-methylpyridine finds applications in material science, particularly in the development of new materials with specific electronic or photonic properties. .

Organic Synthesis

This chemical serves as an intermediate in organic synthesis, aiding in the construction of complex molecules. .

Dyestuff Field

The compound is also significant in the dyestuff industry. It can be used to synthesize dyes and pigments that require specific chromophoric systems. .

Environmental Applications

Research into the environmental impact of 2,4-Dichloro-3-methylpyridine and its derivatives is crucial. .

Safety And Hazards

The safety information for 2,4-Dichloro-3-methylpyridine indicates that it is a hazardous substance. It has the signal word “Warning” and the hazard statements H302, H315, H319, H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Synthesis routes and methods

Procedure details

1.6 M n-Butyl lithium in hexanes (3.75 mL, 6.0 mmol) and anhydrous THF (5 mL) were added to a flame-dried flask under nitrogen atmosphere. This solution was cooled to −78 C, 2,4-Dichloro-pyridine was added dropwise while stirring and the mixture was stirred at −78 C for 30 min after which time methyliodide (0.374 mL, 6.0 mmol) was added dropwise at −78 C. This mixture was stirred at −78 C for 1 h under nitrogen atmosphere after which time glacial AcOH (0.114 mL, 2.0 mmol) was added to give a reaction mixture pH (wet pH paper) of 5-6. The reaction mixture was dissolved in Et2O (100 mL), the organic layer was washed with water (10 mL), then brine (10 mL), dried with MgSO4, and the solvent was evaporated in vacuo to give an oil which was purified by flash chromatography using hexanes:CH2Cl2 (50:50 v/v) to hexanes:CH2Cl2:EtOAc (50:47:3 v/v/v) to give 2,4-dichloro-3-methyl-pyridine as a white solid (589 mg, 72%). It was noted that 2,4-dichloro-3-methyl-pyridine readily sublimates in vacuo. 1H NMR (CD3OD, 400 MHz) δ 8.15 (d, 1H), 7.46 (d, 1H), 2.50 (s, 3H). LRMS calculated for C6H5Cl2N, 160.98, found: (MH)+ 161.9.